![molecular formula C12H9BrClNO B2462275 3-(Benzyloxy)-2-bromo-5-chloropyridine CAS No. 2378806-57-4](/img/structure/B2462275.png)
3-(Benzyloxy)-2-bromo-5-chloropyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-(Benzyloxy)-2-bromo-5-chloropyridine” likely refers to a compound that contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom. The “3-(Benzyloxy)” indicates a benzyloxy group attached to the third carbon of the pyridine ring, and the “2-bromo-5-chloro” suggests the presence of a bromine atom and a chlorine atom attached to the second and fifth carbons of the ring, respectively .
Synthesis Analysis
While the specific synthesis pathway for “this compound” isn’t available, similar compounds are often synthesized through condensation reactions of various substituted benzyl alcohols .Molecular Structure Analysis
The molecular structure of “this compound” would likely involve a pyridine ring with a benzyloxy group, a bromine atom, and a chlorine atom attached at the appropriate positions .Chemical Reactions Analysis
The benzylic hydrogens of alkyl substituents on a benzene ring are activated toward free radical attack, as noted earlier. Furthermore, SN1, SN2, and E1 reactions of benzylic halides show enhanced reactivity, due to the adjacent aromatic ring .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific molecular structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, and reactivity .Scientific Research Applications
Synthesis and Pharmaceutical Building Blocks
3-(Benzyloxy)-2-bromo-5-chloropyridine is employed in the synthesis of various compounds with potential pharmaceutical and agrochemical applications. Verdelet et al. (2011) demonstrated its use in the efficient synthesis of picolinate esters, which are valuable as building blocks in pharmaceuticals and agrochemicals. They emphasized its role in cross-coupling reactions, such as Suzuki–Miyaura, Hartwig–Buchwald, and Sonogashira reactions, for synthesizing biologically relevant targets (Verdelet et al., 2011).
Catalysis and Amination
Jianguo Ji et al. (2003) explored the amination of polyhalopyridines, where this compound catalyzed by a palladium-Xantphos complex was used. This process predominantly produced 5-amino-2-chloropyridine with high yield and chemoselectivity, showcasing the compound's role in selective catalysis processes (Jianguo Ji et al., 2003).
Antimicrobial Applications
G. Talybov et al. (2022) reported on the synthesis of trans-2-benzyloxy-3(4-chloro(bromophenyl)oxiranes, indicating that derivatives of this compound can serve as effective antimicrobial additives for lubricating oils and fuels. This research highlights the compound's potential in enhancing the antimicrobial properties of various industrial products (G. Talybov et al., 2022).
Inhibitors and Biological Activity
N. Goudgaon et al. (1993) investigated phenylselenenyl- and phenylthio-substituted pyrimidines derived from this compound. These compounds exhibited inhibitory effects on enzymes like dihydrouracil dehydrogenase and uridine phosphorylase, demonstrating the compound's relevance in the development of enzyme inhibitors with potential therapeutic applications (N. Goudgaon et al., 1993).
Coordination Polymers and Photophysical Properties
S. Sivakumar et al. (2011) utilized derivatives of 3,5-bis(benzyloxy)benzoic acid, closely related to this compound, in the synthesis of lanthanide-based coordination polymers. These compounds were characterized for their crystal structures and photophysical properties, highlighting the utility of such compounds in materials science and photophysical research (S. Sivakumar et al., 2011).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-bromo-5-chloro-3-phenylmethoxypyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9BrClNO/c13-12-11(6-10(14)7-15-12)16-8-9-4-2-1-3-5-9/h1-7H,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BILZXXOZYQKFLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(N=CC(=C2)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.56 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.